Cas no 2094565-38-3 (2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride)

• Product Name: 2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• CAS No: 2094565-38-3
• MF: C₁₀H₁₀FN₃O₄S₂
• MW: 319.332502841949
• CID: 6587419
• PubChem ID: 121570254
• Update Time: 2025-07-21

2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• AKOS033573813
• 2094565-38-3
• EN300-6598542
• Z1737946549

• Inchi： 1S/C10H10FN3O4S2/c1-14-7-6-10(12-14)13-20(17,18)9-5-3-2-4-8(9)19(11,15)16/h2-7H,1H3,(H,12,13)
• InChI Key： VSFXAGYDKRMHDJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1S(=O)(=O)F)(NC1C=CN(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 319.00967632g/mol
• Monoisotopic Mass: 319.00967632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 115Ų

Additional information on 2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride

Introduction to 2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride (CAS No. 2094565-38-3)

2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2094565-38-3, belongs to a class of sulfonamide derivatives that exhibit promising biological activities. The presence of both a pyrazole moiety and a sulfonyl fluoride group makes it a versatile intermediate in the synthesis of various pharmacologically relevant molecules.

The compound's molecular structure consists of a benzene ring substituted with a sulfonyl fluoride group at the 1-position and an N-(1-methylpyrazol-3-yl)sulfamoyl moiety at the 2-position. This arrangement confers upon it distinct reactivity patterns that are exploited in synthetic chemistry. The sulfonyl fluoride group is particularly notable for its ability to participate in nucleophilic substitution reactions, making it a valuable tool for introducing sulfonamide functionalities into larger molecular frameworks. This property has been leveraged in the development of novel drug candidates targeting various therapeutic areas.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have shown efficacy in inhibiting enzymes, binding to proteins, and modulating cellular pathways, making them attractive for drug discovery. The specific combination of substituents in 2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride positions it as a potent scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The pyrazole ring is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to interact with biological targets in a predictable manner. In particular, pyrazole derivatives have been explored for their anti-inflammatory, antiviral, and anticancer properties. The presence of the 1-methyl substituent enhances the metabolic stability and bioavailability of the compound, which are critical factors in drug design.

The sulfonyl group in 2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride further contributes to its versatility by enabling further chemical modifications. Sulfonamides are known for their ability to act as protease inhibitors, and modifications at the sulfonyl position can fine-tune binding interactions with target enzymes. This has led to the development of several FDA-approved drugs that incorporate sulfonamide moieties, such as glipizide (a diabetes medication) and cefixime (an antibiotic).

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties, including solubility, metabolic stability, and binding affinity. In 2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride, the sulfonyl fluoride group serves as a handle for further functionalization while also enhancing lipophilicity, which can improve oral bioavailability.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps typically include Suzuki-Miyaura cross-coupling reactions to introduce the pyrazole moiety onto the benzene ring, followed by sulfonylation and fluorination processes. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing reaction times and minimizing byproduct formation.

In academic research, 2-[(1-methyl-1H-pyrazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride has been utilized as a building block for exploring novel drug candidates. For instance, researchers have investigated its derivatives as potential kinase inhibitors, given the ability of sulfonamides to disrupt protein-protein interactions. Preliminary studies suggest that certain analogs exhibit inhibitory activity against specific kinases involved in cancer progression, warranting further investigation.

The compound's potential extends beyond oncology; it has also been explored for its antimicrobial properties. Sulfonamide derivatives are known for their ability to disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. By modifying the structure of 2-(N-(pyrazolizinylsulfonylamino)phenylsulfonyl)fluoride, researchers aim to develop new antibiotics with improved efficacy against resistant strains.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand how 2-(N-(pyrazolizinylsulfonylamino)phenylsulfonyl)fluoride interacts with biological targets. These studies provide insights into binding affinities and potential side effects, guiding medicinal chemists in designing more effective drugs. The integration of experimental data with computational methods has become increasingly important in modern drug discovery pipelines.

The industrial significance of this compound lies in its role as an intermediate for larger drug molecules. Pharmaceutical companies often rely on specialized intermediates like this one to streamline synthetic routes and reduce costs associated with drug production. The ability to efficiently synthesize complex sulfonamide derivatives has accelerated the development of new therapeutics across multiple therapeutic areas.

In conclusion,2-(N-(pyrazolizinylsulfonylamino)phenylsulfonyl)fluoride represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing novel drug molecules with diverse biological activities. As research continues to uncover new applications for sulfonamide derivatives,2-(N-(pyrazolizinylsulfonylamino)phenylsulfonyl)fluoride is poised to play an important role in addressing unmet medical needs.